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Compound of Interest |

6-[(4-Chlorophenyl)sulfanyl]-3-
Compound Name:

pyridinylamine
CAS No.: 25935-62-0
Cat. No.: B1305110

Get Quote

To our valued researchers, scientists, and drug development professionals,

Following a comprehensive search of scientific literature and chemical databases for
information on 6-[(4-Chlorophenyl)sulfanyl]-3-pyridinylamine, its CAS number, and
associated synonyms, we must report that this specific chemical compound does not appear to
be a well-documented or commercially available substance. Our extensive investigation did not
yield a registered CAS number for this molecule, nor did it uncover any published scientific
articles or patents detailing its synthesis, physicochemical properties, or biological activity.

The absence of such fundamental data makes it impossible to construct the in-depth technical
guide as requested. The core requirements of providing a detailed synthesis protocol,
guantitative data, and authoritative citations for a compound that is not described in the
accessible scientific record cannot be met with the standards of scientific integrity and accuracy
that we uphold.

The searches for this compound and its potential synonyms, including "5-amino-2-((4-
chlorophenyl)thio)pyridine" and "6-(4-chlorophenylthio)pyridin-3-amine,” yielded information on
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related chemical structures but not on the exact molecule specified. This suggests that 6-[(4-
Chlorophenyl)sulfanyl]-3-pyridinylamine may be a novel compound that has not yet been
synthesized or characterized, or it may be an intermediate in a proprietary synthetic pathway
that is not publicly disclosed.

We understand that this outcome may be disappointing. However, in the interest of providing
accurate and reliable scientific information, we cannot generate a technical guide based on
speculation or data from structurally related but distinct molecules.

We remain committed to assisting you with your research endeavors. Should you have
inquiries about other, documented chemical compounds, we would be pleased to provide the
comprehensive technical guides you require.

e To cite this document: BenchChem. [An In-depth Technical Guide to 6-[(4-
Chlorophenyl)sulfanyl]-3-pyridinylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1305110/docs#an-in-depth-technical-guide-to-6-4-
chlorophenyl-sulfanyl-3-pyridinylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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